Cas no 1311596-67-4 (N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide)

• Product Name: N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide
• CAS No: 1311596-67-4
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 6199187
• PubChem ID: 53584488
• Update Time: 2025-06-10

N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide
• 1311596-67-4
• EN300-26185398
• Z979003230
• AKOS022550120

• Inchi： 1S/C13H12N4O/c1-8-9(2)17-12-7-10(3-4-11(12)16-8)13(18)15-6-5-14/h3-4,7H,6H2,1-2H3,(H,15,18)
• InChI Key： LXSILSAKVLBHRM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C(C=1)=NC(C)=C(C)N=2)NCC#N

Computed Properties

• Exact Mass: 240.10111102g/mol
• Monoisotopic Mass: 240.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.7Ų

Additional information on N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide

Recent Advances in the Study of N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide (CAS: 1311596-67-4)

N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide (CAS: 1311596-67-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This quinoxaline derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and the treatment of inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide exhibits high affinity for JAK2 and JAK3 kinases, which are critical targets in the treatment of autoimmune disorders such as rheumatoid arthritis and psoriasis. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase domains, providing a structural basis for its selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an anticancer agent. A preclinical study conducted by researchers at the University of California, San Francisco, reported that N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide induces apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. The study also highlighted the compound's favorable toxicity profile in normal cells, suggesting a potential therapeutic window for further development.

Another area of active research involves the optimization of the compound's pharmacokinetic properties. A 2024 publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel analogs of N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide with improved solubility and metabolic stability. These analogs demonstrated enhanced oral bioavailability in rodent models, paving the way for future clinical trials.

Despite these promising findings, challenges remain in the development of N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide as a therapeutic agent. Issues such as off-target effects and potential drug-drug interactions require further investigation. Ongoing studies are employing advanced techniques such as proteomics and metabolomics to address these concerns and refine the compound's therapeutic profile.

In conclusion, N-(cyanomethyl)-2,3-dimethylquinoxaline-6-carboxamide (CAS: 1311596-67-4) represents a versatile scaffold with significant potential in both inflammatory and oncological applications. Continued research efforts are expected to further elucidate its mechanisms and optimize its clinical utility, making it a compound of great interest to the pharmaceutical industry and academic researchers alike.